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Compound Name: Trifluridine-13C,15N2

Cat. No.: B12398143 Get Quote

Core Mechanism of Action: A Dual Approach
Upon cellular uptake, Trifluridine is phosphorylated by thymidine kinase (TK) to its

monophosphate form (TFTMP).[5][6] This active metabolite can inhibit thymidylate synthase,

an enzyme critical for the de novo synthesis of deoxythymidine monophosphate (dTMP),

leading to an imbalance of deoxynucleotides.[5][7]

However, the primary mechanism of Trifluridine's antitumor activity involves its further

phosphorylation to trifluridine triphosphate (TFTTP), which is then incorporated into DNA in

place of thymidine by DNA polymerases.[3][6] This incorporation leads to DNA replication

stress, DNA damage, and subsequent cell cycle arrest and apoptosis.[8][9] The amount of

Trifluridine incorporated into DNA shows a high correlation with its cytotoxic activity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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